Cas no 1784288-56-7 (tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate)

• Product Name: tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate
• CAS No: 1784288-56-7
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 5766056
• PubChem ID: 84730605
• Update Time: 2025-10-30

tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1784288-56-7
• EN300-1878273
• tert-butyl N-[2-amino-4-(4-fluorophenyl)butyl]carbamate
• tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate

• Inchi： 1S/C15H23FN2O2/c1-15(2,3)20-14(19)18-10-13(17)9-6-11-4-7-12(16)8-5-11/h4-5,7-8,13H,6,9-10,17H2,1-3H3,(H,18,19)
• InChI Key： MEZCFRSDOVZEOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate

Introduction to Tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate (CAS No. 1784288-56-7)

Tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate, a compound with the chemical identifier CAS No. 1784288-56-7, is a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate consists of a carbamate group linked to a tert-butyl moiety and an N-2-amino-4-(4-fluorophenyl)butyl chain. This configuration imparts specific chemical properties that make it a valuable candidate for various biochemical and pharmacological studies. The presence of the fluorine atom in the 4-fluorophenyl group enhances the compound's metabolic stability and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various biological pathways. Among these, compounds that interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases have been extensively studied. The structural features of tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate make it a promising candidate for such applications. Specifically, the fluorine-substituted aromatic ring can serve as a key interaction point with biological targets, enhancing the compound's efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes such as kinases and phosphodiesterases play crucial roles in cellular signaling pathways that are often dysregulated in diseases like cancer and inflammatory disorders. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments that can effectively target disease-causing pathways without significant side effects. The unique structural motifs in tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate suggest that it could be engineered to interact with such enzymes, potentially leading to the development of novel therapeutic strategies.

The pharmacokinetic properties of tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate are also of great interest. The tert-butyl group contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is essential for developing drugs that are both effective and safe. Recent studies have shown that compounds with similar structural features exhibit favorable pharmacokinetic profiles when used in preclinical models. This suggests that tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate could be a valuable lead compound for further drug development.

In addition to its potential as an enzyme inhibitor, tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate may also have applications in other therapeutic areas. For instance, its ability to cross the blood-brain barrier could make it useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates in the brain, which can be targeted by small-molecule compounds that can enter the central nervous system. The structural flexibility of this compound allows for modifications that could enhance its ability to penetrate the blood-brain barrier while maintaining its biological activity.

The synthesis of tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate is another area where significant advancements have been made. Modern synthetic techniques have enabled researchers to construct complex molecular frameworks with high precision and yield. These techniques include transition metal-catalyzed reactions, which have revolutionized organic synthesis by providing efficient and selective pathways for constructing carbon-carbon bonds. By leveraging these methods, chemists can tailor the structure of this compound to optimize its biological activity and pharmacokinetic properties.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of compounds like tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This information is crucial for designing molecules with high affinity and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

In conclusion, tert-butyl N-2-amino-4-(4-fluorophenyl)butylcarbamate (CAS No. 1784288-56-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry, computational methods, and preclinical testing, this compound has the potential to contribute significantly to future medical treatments.